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Compound of Interest

Compound Name: SKF 83959

Cat. No.: B1681006

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing SKF 83959, a dopamine
D1-like receptor partial agonist, in various behavioral experiments in mice. The protocols
detailed below are compiled from multiple scientific studies to ensure robustness and
reproducibility.

Compound Information

SKF 83959 is a benzazepine derivative that acts as a potent and selective dopamine D1-like
receptor partial agonist. It exhibits high affinity for D1 and D5 receptors, with significantly lower
affinity for D2 and D3 receptors. Notably, SKF 83959 is also an allosteric modulator of the
sigma-1 receptor. Its unique pharmacological profile, including its ability to stimulate
phosphoinositide hydrolysis rather than adenylyl cyclase, makes it a valuable tool for dissecting
dopamine signaling pathways and their role in behavior.

Dosage and Administration

The most common route of administration for SKF 83959 in mice is intraperitoneal (i.p.)
injection. Dosages typically range from 0.01 mg/kg to 1.5 mg/kg, with effects being dose-
dependent and varying based on the behavioral paradigm.
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Table 1: Summary of SKF 83959 Dosages and Effects in
Mouse Behavioral Experiments
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Experimental Protocols
Locomotor Activity

This protocol assesses the effect of SKF 83959 on spontaneous locomotor activity in mice.

Materials:

SKF 83959 hydrobromide

Sterile saline solution (0.9% NacCl)

Open field apparatus (e.g., a 40 cm x 40 cm x 30 cm box)

Video tracking software

Procedure:

» Habituate the mice to the testing room for at least 60 minutes before the experiment.

o Prepare SKF 83959 solution in sterile saline.

o Administer SKF 83959 or vehicle (saline) via i.p. injection. A common dose is 1.0 mg/kg.
o Immediately after injection, place the mouse in the center of the open field apparatus.

» Record locomotor activity for a period of 30 to 60 minutes using a video tracking system.

¢ Analyze the data for total distance traveled, time spent in the center versus the periphery,
and rearing frequency.

Workflow Diagram:
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Preparation Experiment Data Analysis
Habituate Mouse »_| Prepare SKF 83959 » | Administer SKF 83959 - . X » | Record Activity »_| Analyze Locomotor
(60 min) > Solution > ) | 1FEE2 0O (L) 1 (30-60 min) 1 parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for SKF 83959 in
Mouse Behavioral Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681006#skf-83959-dosage-for-behavioral-
experiments-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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